![molecular formula C10H9NO B1611158 (Isoquinolin-4-yl)methanol CAS No. 73048-60-9](/img/structure/B1611158.png)
(Isoquinolin-4-yl)methanol
Overview
Description
“(Isoquinolin-4-yl)methanol” is a chemical compound with the molecular formula C10H9NO and a molecular weight of 159.19 g/mol . It is manufactured by Casno Chemicals and is used in various industries due to its precise pH value, accurate composition, and longer shelf life .
Synthesis Analysis
The synthesis of “this compound” involves a Goldberg–Ullmann-type coupling reaction with appropriate amides in the presence of copper(I) iodide. The process involves the use of 4-Isoquinolinecarboxaldehyde (1 mmole) dissolved in anhydrous THF (50 mL) and treated with borane-methyl sulfide (0.3 mmoles) at 0° C for 0.5-1 h.Molecular Structure Analysis
The molecular structure of “this compound” is based on the isoquinoline scaffold, which is a heterocyclic aromatic organic compound. It consists of a benzene ring fused to a pyridine ring .Physical And Chemical Properties Analysis
“this compound” is a chemical compound with a molecular weight of 159.18 g/mol . Further physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Cytotoxic Activity in Cancer Research
(Isoquinolin-4-yl)methanol derivatives have been investigated for their cytotoxic properties against cancer cell lines. For instance, novel compounds synthesized from a base structure related to this compound demonstrated potent cytotoxicity against various human cancer cell lines, indicating potential for development in cancer treatment strategies (Rao et al., 2014). Similarly, isoquinoline alkaloids isolated from Corydalis incisa showed cytotoxicity against multiple human tumor cells, suggesting the significance of isoquinoline derivatives in the development of anti-cancer agents (Choi et al., 2007).
Analytical Chemistry and Compound Profiling
In analytical chemistry, this compound derivatives have been utilized in optimizing methods for LC-ESI-Q-TOF-MS analysis. A study detailed the method optimization for analyzing isoquinoline alkaloids from plant extracts, contributing to the compound profiling and quality control in pharmacological research (Kukuła-Koch, 2017).
Chemical Synthesis and Structural Analysis
Various studies have focused on the synthesis and structural analysis of this compound derivatives. For example, research on methylnaltrexone bromide methanol monosolvate provided insights into crystal structures, highlighting the importance of these compounds in the field of crystallography and molecular design (Li et al., 2012). Another study described the use of this compound in synthesizing specific derivatives, expanding the chemical toolkit for creating novel compounds with potential applications in various industries (Khusnutdinov et al., 2010).
Antibacterial Properties
Isoquinoline derivatives have also been recognized for their antibacterial properties. A study investigating the in vitro susceptibility of Helicobacter pylori to isoquinoline alkaloids found in Sanguinaria canadensis and Hydrastis canadensis indicated the potential of these compounds in treating infections caused by H. pylori (Mahady et al., 2003).
Optical and Material Properties
In the field of material sciences, this compound derivatives have been investigated for their optical properties. Research on push-pull isoquinolines highlighted their potential as polarity-sensitive fluorescent probes or components of advanced functional materials, demonstrating the versatile applications of these compounds (Brambilla et al., 2021).
Future Directions
Isoquinolones, including “(Isoquinolin-4-yl)methanol”, have versatile biological and physiological activities, and their synthetic methods have been greatly developed recently . Future research may focus on further developing the synthesis methods and exploring the biological activities of these compounds .
Mechanism of Action
Target of Action
(Isoquinolin-4-yl)methanol is a derivative of isoquinoline, a nitrogen-containing heterocyclic compound . Isoquinoline alkaloids are known to demonstrate a wide range of biological activities . .
Mode of Action
Isoquinoline derivatives are known to participate in both electrophilic and nucleophilic substitution reactions . They are also known to interact with cells and have been associated with bioassay activities .
Biochemical Pathways
Isoquinoline derivatives are known to affect various biological and pharmacological activities . They are components of anti-cancer, anti-malarial, and other drugs .
Result of Action
Isoquinoline derivatives are known to exhibit a broad range of biological activities, including antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities .
properties
IUPAC Name |
isoquinolin-4-ylmethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c12-7-9-6-11-5-8-3-1-2-4-10(8)9/h1-6,12H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWTIYWBQFLATTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=NC=C2CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40508752 | |
Record name | (Isoquinolin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40508752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73048-60-9 | |
Record name | (Isoquinolin-4-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40508752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | isoquinolin-4-ylmethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.